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Compound of Interest

Compound Name: 2-Amino-4-phenylpentan-1-ol

Cat. No.: B15322224 Get Quote

Technical Guide: 2-Amino-4-phenylpentan-1-ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Amino-4-phenylpentan-1-ol. Due to the limited availability of specific

experimental data for this compound, this document also includes information on structurally

related compounds to offer a comparative context for researchers. This guide is intended to

serve as a foundational resource for professionals in drug development and scientific research.

Introduction
2-Amino-4-phenylpentan-1-ol is a primary amino alcohol with a phenyl-substituted pentanol

backbone. Its structure suggests potential applications as a chiral building block in organic

synthesis and as a scaffold in medicinal chemistry. This document summarizes its known

properties and provides context through data on analogous compounds.

Chemical Identity and Properties
The primary identifier for 2-Amino-4-phenylpentan-1-ol is its PubChem Compound ID. As of

the latest update of this document, a specific CAS number has not been assigned, which may

indicate its novelty or limited commercial availability.
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Table 1: Chemical Identifiers and Molecular Properties

Property Value Source

Compound Name 2-Amino-4-phenylpentan-1-ol -

Molecular Formula C₁₁H₁₇NO [1]

PubChem CID 61699382 [1]

CAS Number Not Available -

Quantitative Data Summary
Specific experimental quantitative data for 2-Amino-4-phenylpentan-1-ol is not readily

available in public databases. To provide a useful reference for researchers, the following table

presents data for the structurally related compound, 2-Amino-1-phenylpentan-1-ol.

Table 2: Physicochemical Properties of 2-Amino-1-phenylpentan-1-ol

Property Value Source

Molecular Weight 179.26 g/mol -

Molecular Formula C₁₁H₁₇NO -

CAS Number 773794-81-3 -

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 2-Amino-4-phenylpentan-1-ol are

not extensively documented. Researchers may refer to general methods for the synthesis of

amino alcohols, often involving the reduction of corresponding amino ketones or the aminolysis

of epoxides. The specific synthetic route would depend on the desired stereochemistry.

Logical Workflow for Compound Characterization
The following diagram outlines a logical workflow for the characterization of a novel or sparsely

documented compound like 2-Amino-4-phenylpentan-1-ol.
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Synthesis & Purification

Structural Characterization Physicochemical Analysis

Biological Screening

Proposed Synthesis Route

Purification (e.g., Chromatography, Recrystallization)

NMR Spectroscopy (1H, 13C) Melting Point Determination

Mass Spectrometry In Vitro Assays

FTIR Spectroscopy

Solubility Testing

pKa DeterminationIn Vivo Models (if applicable)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular formula of 2-Amino-4-
phenylpentan-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15322224#cas-number-and-molecular-formula-of-2-
amino-4-phenylpentan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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